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Compound of Interest

Compound Name: 2-Iodophenol

Cat. No.: B132878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise overview of the fundamental molecular characteristics of 2-
Iodophenol (o-iodophenol), an aromatic organic compound significant in organic synthesis and

as a building block in the pharmaceutical industry.

Core Molecular Data
2-Iodophenol is a halogenated phenol distinguished by an iodine atom positioned ortho to the

hydroxyl group on the benzene ring.[1] Its chemical identity is defined by its elemental

composition and the total mass of its constituent atoms.

The molecular formula and weight are critical parameters for stoichiometric calculations in

chemical reactions, analytical characterization, and drug design. The table below summarizes

these key quantitative identifiers.

Parameter Value Reference

Chemical Formula C₆H₅IO [2][3][4]

Linear Formula IC₆H₄OH [1][5]

Molecular Weight 220.01 g/mol [2][4][5]

Monoisotopic Mass 219.93851 Da [2]
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Structural and Identifier Information
To facilitate unambiguous identification in research and regulatory documentation, a compound

is assigned several standard identifiers.

2-Iodophenol Identity

Structural Components

2-Iodophenol

Molecular Formula
C₆H₅IO

Molecular Weight
220.01 g/mol Key Structural Features

Benzene Ring Hydroxyl Group (-OH) Iodine Atom (-I)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Iodophenol - Wikipedia [en.wikipedia.org]

2. 2-Iodophenol | C6H5IO | CID 10784 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Phenol, 2-iodo- [webbook.nist.gov]

4. 2-iodophenol | 533-58-4 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

5. 2-碘苯酚 98% | Sigma-Aldrich [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b132878?utm_src=pdf-body-img
https://www.benchchem.com/product/b132878?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/2-Iodophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodophenol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C533584&Mask=400
https://www.chemicalbull.com/products/2-iodophenol
https://www.sigmaaldrich.com/HK/zh/product/aldrich/281409
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Properties
of 2-Iodophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132878#2-iodophenol-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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